3-{[bis(2-chloroethyl)amino]sulfonyl}-N-phenylbenzamide

• Molecular Formula: C17H18Cl2N2O3S
• Molecular Weight: 401.3 g/mol
• IUPAC Name: 3-[bis(2-chloroethyl)sulfamoyl]-N-phenylbenzamide
• InChI: InChI=1S/C17H18Cl2N2O3S/c18-9-11-21(12-10-19)25(23,24)16-8-4-5-14(13-16)17(22)20-15-6-2-1-3-7-15/h1-8,13H,9-12H2,(H,20,22)
• InChI Key: KMWFWRTXNKMQDV-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)NC(=O)C2=CC(=CC=C2)S(=O)(=O)N(CCCl)CCCl

Description

3-{[bis(2-chloroethyl)amino]sulfonyl}-N-phenylbenzamide, also known as CB1954, is a prodrug that has been widely used in cancer research. It was first synthesized in the 1950s, and its mechanism of action was discovered in the 1980s. CB1954 has been shown to have selective toxicity towards cancer cells, making it a promising candidate for cancer treatment.

Mechanism of Action

The mechanism of action of 3-{[bis(2-chloroethyl)amino]sulfonyl}-N-phenylbenzamide is based on its ability to be metabolized by an enzyme called nitroreductase. Nitroreductase is not present in normal cells, but is expressed in some cancer cells. Once this compound is metabolized by nitroreductase, it forms a highly reactive species that damages DNA and other cellular components, leading to cell death.
Biochemical and physiological effects:
This compound has been shown to have selective toxicity towards cancer cells, with minimal effects on normal cells. This is due to the selective expression of nitroreductase in cancer cells. This compound has been shown to induce apoptosis (programmed cell death) in cancer cells, and has also been shown to inhibit tumor growth in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 3-{[bis(2-chloroethyl)amino]sulfonyl}-N-phenylbenzamide in lab experiments is its selective toxicity towards cancer cells. This allows for the study of cancer cells in a more targeted manner. However, one limitation is that the gene therapy approach used to activate this compound requires the delivery of a gene to the cancer cells, which can be challenging.

Future Directions

There are several future directions for research on 3-{[bis(2-chloroethyl)amino]sulfonyl}-N-phenylbenzamide. One area of interest is the development of more efficient gene delivery systems for activating this compound. Another area of interest is the development of nitroreductase inhibitors, which could potentially enhance the effectiveness of this compound. Additionally, there is interest in exploring the use of this compound in combination with other cancer treatments, such as chemotherapy and radiation therapy.

Synthesis Methods

3-{[bis(2-chloroethyl)amino]sulfonyl}-N-phenylbenzamide can be synthesized through a multistep process starting with 2-nitrobenzaldehyde. The nitro group is reduced to an amine, which is then reacted with 2-chloroethylamine to form the bis(2-chloroethyl)amino derivative. This compound is then reacted with sulfonyl chloride to form this compound.

Scientific Research Applications

3-{[bis(2-chloroethyl)amino]sulfonyl}-N-phenylbenzamide has been used extensively in cancer research as a tool to selectively kill cancer cells. It is often used in conjunction with gene therapy, where a gene encoding an enzyme that activates this compound is delivered to cancer cells. Once the enzyme is expressed, this compound is converted into a toxic compound that kills the cancer cells.